Cas no 71607-39-1 (Heptane,3-[(ethylthio)methyl]-)

Heptane,3-[(ethylthio)methyl]- structure
71607-39-1 structure
Product Name:Heptane,3-[(ethylthio)methyl]-
CAS No:71607-39-1
MF:C10H22S
MW:174.346682071686
CID:570339
PubChem ID:3018181
Update Time:2025-04-19

Heptane,3-[(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Heptane,3-[(ethylthio)methyl]-
    • 3-(ethylsulfanylmethyl)heptane
    • 3-[(ethylthio)methyl]heptane
    • 3-((Ethylthio)methyl)heptane
    • 3-[(ethylsulfanyl)methyl]heptane
    • DTXSID70992165
    • SCHEMBL15270944
    • NS00061250
    • EINECS 275-680-7
    • 71607-39-1
    • Inchi: 1S/C10H22S/c1-4-7-8-10(5-2)9-11-6-3/h10H,4-9H2,1-3H3
    • InChI Key: DFXBBTTUNWKCBF-UHFFFAOYSA-N
    • SMILES: S(CC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 174.14436
  • Monoisotopic Mass: 174.14422188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 71.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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